Cas no 1805471-77-5 (Ethyl 3-chloro-5-cyano-4-fluorophenylacetate)

• Product Name: Ethyl 3-chloro-5-cyano-4-fluorophenylacetate
• CAS No: 1805471-77-5
• MF: C₁₁H₉ClFNO₂
• MW: 241.646065473557
• CID: 4943647
• Update Time: 2025-06-11

Ethyl 3-chloro-5-cyano-4-fluorophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-5-cyano-4-fluorophenylacetate

• Inchi： 1S/C11H9ClFNO2/c1-2-16-10(15)5-7-3-8(6-14)11(13)9(12)4-7/h3-4H,2,5H2,1H3
• InChI Key： SKWQIIUDFZKMGX-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C#N)C=C(C=1)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-chloro-5-cyano-4-fluorophenylacetate

Introduction to Ethyl 3-chloro-5-cyano-4-fluorophenylacetate (CAS No. 1805471-77-5)

Ethyl 3-chloro-5-cyano-4-fluorophenylacetate (CAS No. 1805471-77-5) is a versatile organic compound with a unique combination of functional groups that make it an important intermediate in various chemical and pharmaceutical applications. This compound features a substituted phenyl ring with a chloro, cyano, and fluoro substituent, along with an ester group attached to the acetate moiety. The presence of these functional groups imparts specific chemical and physical properties that are highly valuable in synthetic chemistry and drug development.

The chloro and fluoro substituents on the phenyl ring contribute to the compound's electronic and steric properties, enhancing its reactivity and selectivity in various chemical reactions. The cyano group, known for its strong electron-withdrawing effect, further modulates the electronic environment around the phenyl ring, making the compound a valuable building block in the synthesis of more complex molecules. The ester group, on the other hand, provides a reactive site for further functionalization, such as hydrolysis to form the corresponding acid or transesterification to introduce different alkyl groups.

Recent research has highlighted the potential of Ethyl 3-chloro-5-cyano-4-fluorophenylacetate in the development of novel pharmaceuticals. For instance, studies have shown that compounds with similar structural features can exhibit potent biological activities, including anti-inflammatory, antiviral, and anticancer properties. The chloro and fluoro substituents have been found to enhance the lipophilicity of molecules, which is crucial for their ability to cross cell membranes and reach their target sites within cells.

In the context of drug discovery, Ethyl 3-chloro-5-cyano-4-fluorophenylacetate can serve as a key intermediate in the synthesis of small molecules with therapeutic potential. The cyano group can be converted into various functional groups through chemical transformations, such as reduction to form an amine or hydrolysis to form a carboxylic acid. These transformations can lead to the creation of diverse chemical libraries that can be screened for biological activity against specific targets.

Moreover, the compound's unique structure makes it suitable for use in combinatorial chemistry approaches. Combinatorial chemistry involves the rapid synthesis of large numbers of structurally related compounds, which can then be tested for their biological activities. This approach has been instrumental in identifying lead compounds for drug development and has significantly accelerated the drug discovery process.

The physical properties of Ethyl 3-chloro-5-cyano-4-fluorophenylacetate are also noteworthy. It is typically a solid at room temperature with a melting point ranging from 60°C to 65°C. The compound is soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethylformamide (DMF), but has limited solubility in water. These solubility characteristics make it easy to handle and process in laboratory settings.

Safety considerations are an important aspect when working with Ethyl 3-chloro-5-cyano-4-fluorophenylacetate. While it is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed when handling this compound. This includes wearing appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as working in a well-ventilated area or fume hood.

In conclusion, Ethyl 3-chloro-5-cyano-4-fluorophenylacetate (CAS No. 1805471-77-5) is a valuable compound with significant potential in both synthetic chemistry and pharmaceutical research. Its unique combination of functional groups makes it an excellent starting material for the synthesis of complex molecules with diverse biological activities. As research continues to advance in these fields, this compound is likely to play an increasingly important role in the development of new therapeutic agents.